Cas no 1798523-49-5 (5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide
• CAS No: 1798523-49-5
• MF: C₁₃H₁₄BrNO₄
• MW: 328.158563137054
• CID: 5407432
• Update Time: 2025-06-14

5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-[3-(2-furanyl)-2-hydroxy-2-methylpropyl]-2-furancarboxamide
• 5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide

• Inchi： 1S/C13H14BrNO4/c1-13(17,7-9-3-2-6-18-9)8-15-12(16)10-4-5-11(14)19-10/h2-6,17H,7-8H2,1H3,(H,15,16)
• InChI Key： WDQZBGHGIPQIAF-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC(O)(C)CC1=CC=CO1)=O

Experimental Properties

• Density: 1.496±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.5±45.0 °C(Predicted)
• pka: 13.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide

Exploring the 5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide (CAS No. 1798523-49-5): A Comprehensive Overview

In the realm of organic chemistry, 5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide (CAS No. 1798523-49-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This furan-derived carboxamide is characterized by its brominated furan core and a hydroxy-2-methylpropyl side chain, making it a versatile candidate for research in medicinal chemistry and material science. The presence of both furan rings and a carboxamide group enhances its reactivity, opening doors to diverse synthetic pathways.

The compound's CAS number 1798523-49-5 serves as a unique identifier, ensuring precise referencing in academic and industrial settings. Researchers often search for "5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide synthesis" or "applications of brominated furan derivatives," reflecting the growing curiosity around its properties. Its structural complexity aligns with trends in green chemistry, as scientists explore sustainable methods to synthesize such molecules with minimal environmental impact.

One of the most searched questions related to this compound is "What are the biological activities of 5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide?" Preliminary studies suggest that its furan-carboxamide hybrid structure may exhibit antimicrobial or anti-inflammatory properties, though further validation is needed. The hydroxy-2-methylpropyl moiety could also play a role in enhancing solubility, a critical factor in drug development. This aligns with the broader interest in bioactive heterocycles, a hot topic in pharmaceutical research.

From a material science perspective, the brominated furan component of this compound offers intriguing possibilities. Furan derivatives are increasingly studied for their role in organic electronics and polymer chemistry. Searches like "furan-based polymers" or "brominated compounds in OLEDs" highlight the intersection of this molecule with cutting-edge technologies. Its potential as a building block for functional materials underscores its relevance in modern chemistry.

In summary, 5-bromo-N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]furan-2-carboxamide (CAS No. 1798523-49-5) represents a fascinating case study in the convergence of medicinal chemistry and material science. Its structural attributes, combined with the growing demand for sustainable synthesis and bioactive molecules, position it as a compound worthy of deeper exploration. As research progresses, this molecule may unlock new avenues in both therapeutic and technological advancements.